Methyl piliformate

• Molecular Formula: C12H20O4
• Molecular Weight: 228.28 g/mol
• InChI: InChI=1S/C12H20O4/c1-4-5-6-7-8-10(12(15)16-3)9(2)11(13)14/h7-10H,4-6H2,1-3H3,(H,13,14)
• InChIKey: PYXTXZWCWQONTK-UHFFFAOYSA-N

Methyl Piliformate: Overview vs. Piliformic Acid

Methyl piliformate (CAS: 898221-37-9), also known as 2-hexylidene-3-methylsuccinic acid 4-methyl ester, is a lichen metabolite that has been isolated from species such as Xylaria sp. and Lecanora nipponica . It is the methyl ester derivative of the fungal metabolite piliformic acid (2-hexylidene-3-methylsuccinic acid) [1]. Available data indicates a unique and constrained bioactivity profile, with reported modest antimalarial activity, distinguishing it from the broader antifungal and antileishmanial activities of its parent acid .

Workflow Antimalarial research compound (moderate potency context)

Selection Methyl ester derivative, distinct from parent piliformic acid

Use Context Fungal metabolite reference standard, HPLC grade available

• [1] Chinworrungsee, M., Kittakoop, P., Isaka, M., Rungrod, A., Tanticharoen, M., & Thebtaranonth, Y. (2001). Antimalarial halorosellinic acid from the marine fungus Halorosellinia oceanica. Bioorganic & Medicinal Chemistry Letters, 11(15), 1965-1969. View Source

Methyl Piliformate: Functional Distinction from Piliformic Acid

Substituting methyl piliformate with its parent acid, piliformic acid, is not functionally equivalent due to their distinct biological activity profiles. While piliformic acid exhibits quantifiable antifungal (MIC = 2.92 µmol/mL against C. gloeosporioides) and antileishmanial (IC50 = 78.5 µM) activity, methyl piliformate is characterized by its antimalarial activity [1]. This divergence in bioactivity underscores that the esterification of the parent acid results in a compound with a unique pharmacological target profile, making methyl piliformate the necessary and non-interchangeable choice for research focused on antimalarial mechanisms or related applications .

Target Methyl piliformate: reported antimalarial research context; methyl ester form

Substitute Piliformic acid: antifungal and antileishmanial activity profile; free carboxylic acid

Risk Bioactivity profile may shift from antimalarial to antifungal/antileishmanial; ester vs. acid form alters lipophilicity and solubility, potentially affecting assay behavior.

• [1] Elias, L. M., Fortkamp, D., Sartori, S. B., Ferreira, M. C., Gomes, L. H., Azevedo, J. L., ... & Lira, S. P. (2018). The potential of compounds isolated from Xylaria spp. as antifungal agents against anthracnose. Brazilian Journal of Microbiology, 49(4), 840-847. View Source

Methyl Piliformate vs. Piliformic Acid: Evidence Comparison

Antimalarial vs. Antifungal Activity Profile

Methyl piliformate's primary reported activity is antimalarial, a property not documented for its parent acid, piliformic acid. In contrast, piliformic acid is characterized by antifungal activity against Colletotrichum gloeosporioides (MIC = 2.92 µmol/mL) and antileishmanial activity against L. braziliensis (IC50 = 78.5 µM), activities for which methyl piliformate has not been reported [1]. This functional divergence is a key differentiator.

Antimalarial vs. Antifungal Activity

Cross-study context

Methyl piliformate: qualitative antimalarial activity (modest). Piliformic acid: antifungal MIC 2.92 µmol/mL, antileishmanial IC50 78.5 µM.

Reported activity divergence informs compound selection for malaria vs. leishmaniasis/anthracnose research models.

Data to verify; methyl piliformate antimalarial assay conditions not detailed.

Evidence Dimension	Primary Reported Bioactivity
Target Compound Data	Antimalarial activity (qualitative, described as 'modest')
Comparator Or Baseline	Piliformic acid: Antifungal (MIC = 2.92 µmol/mL) and Antileishmanial (IC50 = 78.5 µM)
Quantified Difference	Qualitatively different; quantitative antimalarial IC50 for methyl piliformate not available.
Conditions	Review of published bioactivity data; specific assay conditions for methyl piliformate's antimalarial activity not detailed in available sources.

Why This Matters

This difference in activity profile dictates the specific research applications for which each compound is suitable, making them non-substitutable for studies on malaria or leishmaniasis/anthracnose.

• [1] Elias, L. M., Fortkamp, D., Sartori, S. B., Ferreira, M. C., Gomes, L. H., Azevedo, J. L., ... & Lira, S. P. (2018). The potential of compounds isolated from Xylaria spp. as antifungal agents against anthracnose. Brazilian Journal of Microbiology, 49(4), 840-847. View Source

Potency Against Plasmodium Liver Stages

While methyl piliformate's antimalarial activity is described as 'modest,' a quantitative benchmark can be inferred from a study on lichen metabolites against Plasmodium berghei liver stage (LS) parasites. The most active compound in that study, (+)-usnic acid, demonstrated an LS IC50 of 2.3 µM [1]. The activity of methyl piliformate is expected to be significantly lower than this benchmark, based on the 'modest' descriptor.

Potency Against Liver Stages

Class-level

Methyl piliformate: 'modest' antimalarial; less potent than (+)-usnic acid (LS IC50 2.3 µM) in lichen metabolite panel.

Lower-potency antimalarial in this class; suitable for SAR baseline or mechanism studies.

Class-level inference; quantitative methyl piliformate IC50 not available.

Evidence Dimension	Antimalarial Potency (Liver Stage)
Target Compound Data	Described as 'modest' antimalarial activity. Quantitative IC50 not available.
Comparator Or Baseline	(+)-Usnic acid: LS IC50 = 2.3 µM against P. berghei
Quantified Difference	Methyl piliformate is less potent than the most active lichen metabolite (usnic acid) in this class, which has an IC50 of 2.3 µM.
Conditions	In vitro assay against Plasmodium berghei liver stage parasites; study on a panel of lichen metabolites [1].

Why This Matters

This positions methyl piliformate as a lower-potency antimalarial tool compared to other lichen metabolites, which is crucial for selecting the appropriate compound based on desired assay sensitivity and mechanism of action studies.

• [1] Lauinger, I. L., Vivas, L., Perozzo, R., Stairiker, C., Tarun, A., Zloh, M., ... & Barrett, M. P. (2013). Potential of lichen secondary metabolites against Plasmodium liver stage parasites with FAS-II as the potential target. Journal of Natural Products, 76(6), 1064-1070. View Source

Impact of Esterification on Physicochemical Properties

Methyl piliformate is the 4-methyl ester of piliformic acid, replacing a carboxylic acid group with a methyl ester [1]. This modification increases lipophilicity (cLogP ~2.59) compared to the parent acid (cLogP ~2.09), potentially enhancing membrane permeability . It is also reported to be soluble in methanol and DMSO . This structural difference likely underlies the distinct bioactivity profiles observed.

Esterification & Physicochemical Properties

Class-level

Methyl ester (cLogP ~2.59) vs. free acid (cLogP ~2.09); soluble in methanol, DMSO.

Increased lipophilicity may affect membrane permeability and in vitro assay behavior.

In silico prediction; experimental validation recommended.

Evidence Dimension	Chemical Structure and Predicted Lipophilicity
Target Compound Data	Methyl ester of piliformic acid; Molecular Formula C12H20O4; Predicted cLogP ~2.59; Soluble in methanol and DMSO
Comparator Or Baseline	Piliformic acid: Free carboxylic acid; Molecular Formula C11H18O4; Predicted cLogP ~2.09
Quantified Difference	Methyl ester vs. carboxylic acid; predicted cLogP difference of approximately +0.5, indicating higher lipophilicity for the methyl ester.
Conditions	Based on molecular structure and in silico predictions.

Why This Matters

The difference in physicochemical properties, driven by esterification, can affect handling, formulation, and in vitro assay behavior (e.g., membrane permeability). This is a critical consideration for experimental design and procurement when selecting between the acid and ester forms.

• [1] Chinworrungsee, M., Kittakoop, P., Isaka, M., Rungrod, A., Tanticharoen, M., & Thebtaranonth, Y. (2001). Antimalarial halorosellinic acid from the marine fungus Halorosellinia oceanica. Bioorganic & Medicinal Chemistry Letters, 11(15), 1965-1969. View Source

Methyl Piliformate: Recommended Applications

Antimalarial Lead Identification and Mechanism Studies

Methyl piliformate is specifically suited for antimalarial research programs where a moderate-potency, natural product-derived tool compound is required . Its reported activity, while modest, makes it a candidate for structure-activity relationship (SAR) studies to optimize the antimalarial pharmacophore. Its use is appropriate as a reference compound or a starting point for medicinal chemistry campaigns focused on this therapeutic area, differentiating it from analogs like piliformic acid which lack this activity .

Reference Standard in Metabolomics

Given its isolation from fungal species like Xylaria sp. and Lecanora nipponica, methyl piliformate serves as a valuable analytical reference standard for metabolomics and natural product chemistry . Its identification and quantification in fungal extracts can be confirmed using this compound. It is available from commercial vendors as an HPLC standard, making it practical for quality control and screening purposes .

Structure-Activity Relationship (SAR) Analysis

The most scientifically robust application for methyl piliformate is in direct comparative studies with its parent acid, piliformic acid . By testing both compounds in parallel across a panel of assays (e.g., antimalarial, antifungal, antileishmanial, cytotoxicity), researchers can systematically investigate how the esterification of the 4-carboxylic acid group shifts the biological activity profile. Such studies are essential for understanding the molecular basis of target selectivity and for guiding the rational design of more potent and selective analogs.

Application

Selection Property

Validation Focus

Antimalarial Lead Identification & SAR Studies

Reported antimalarial activity context

Pharmacophore optimization and target selectivity

Metabolomics Reference Standard

Identity and purity from fungal origin

HPLC quantification and metabolomics confirmation

Comparative SAR with Piliformic Acid

Esterification-dependent activity profile

Structure-activity relationship and target selectivity